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Compound of Interest

Compound Name: Chlorocyclodecane

Cat. No.: B12895266 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This document provides essential safety and

logistical information for the proper disposal of chlorocyclodecane, a halogenated

hydrocarbon. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Summary of Chemical Properties
While a comprehensive Safety Data Sheet (SDS) for chlorocyclodecane is not readily

available, the following physical and chemical properties have been compiled from various

sources. This information is crucial for understanding its behavior and potential hazards.

Property Value

Molecular Formula C₁₀H₁₉Cl[1][2]

Molecular Weight 174.71 g/mol [3]

Boiling Point 244.4°C at 760 mmHg[1]

Flash Point 93.4°C[1]

Density 0.93 g/cm³[1]

Vapor Pressure 0.0475 mmHg at 25°C[1]

Refractive Index 1.457[1]
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Disclaimer: The toxicological and ecotoxicological properties of chlorocyclodecane have not

been fully investigated.[4] In the absence of specific data, it should be handled with the same

precautions as other halogenated hydrocarbons, which are often hazardous. Information on a

similar compound, chlorocyclododecane, indicates it may cause skin irritation, serious eye

irritation, and respiratory irritation.[5]

Disposal Procedures
The proper disposal of chlorocyclodecane requires a systematic approach to waste

management, from initial handling to final disposal. The following step-by-step guide outlines

the necessary procedures.

Waste Identification and Classification
Identify as Hazardous Waste: Due to its chlorinated nature, chlorocyclodecane must be

treated as a hazardous waste. Halogenated organic wastes are subject to specific disposal

regulations.

RCRA Classification: While chlorocyclodecane is not explicitly listed as a P- or U-series

hazardous waste under the Resource Conservation and Recovery Act (RCRA), it may be

classified as a characteristic hazardous waste if it exhibits properties of ignitability,

corrosivity, reactivity, or toxicity.[6][7][8][9] Given its flash point of 93.4°C, it is not considered

ignitable under standard definitions (flash point < 60°C).[9] However, it should be managed

as a hazardous waste as a precautionary measure.

Segregation and Collection
Dedicated Waste Container: Use a designated, properly labeled container for collecting

chlorocyclodecane waste. The container should be made of a material compatible with

halogenated hydrocarbons, such as glass or a suitable plastic.

Segregate from Other Wastes: It is crucial to segregate halogenated organic wastes like

chlorocyclodecane from non-halogenated organic wastes, aqueous solutions, and solid

wastes. Mixing incompatible waste streams can lead to dangerous chemical reactions and

complicates the disposal process.
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Chlorocyclodecane," and an indication of the potential hazards

(e.g., "Halogenated Organic Waste," "Irritant").

Storage
Safe Storage Location: Store the waste container in a well-ventilated, cool, and dry area,

away from heat sources, open flames, and incompatible materials such as strong oxidizing

agents.

Secondary Containment: To prevent the spread of potential spills, store the waste container

within a secondary containment unit, such as a chemical-resistant tray or tub.

Keep Container Closed: The waste container must be kept tightly sealed when not in use to

prevent the release of vapors into the atmosphere.

Disposal
Contact Environmental Health and Safety (EHS): Do not dispose of chlorocyclodecane
down the drain or in regular trash. Contact your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor to arrange for proper

disposal.

Incineration: The typical disposal method for halogenated organic wastes is high-

temperature incineration at a permitted hazardous waste facility. This process is designed to

destroy the organic compound and manage the resulting acidic gases.

Documentation: Maintain accurate records of the amount of chlorocyclodecane waste

generated and its disposal date.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to mitigate potential

hazards.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and ensure adequate ventilation to disperse any vapors.
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Personal Protective Equipment (PPE): Before attempting to clean up a spill, don appropriate

PPE, including chemical-resistant gloves, safety goggles, and a lab coat. For larger spills,

respiratory protection may be necessary.

Containment: Use an inert absorbent material, such as vermiculite, sand, or a commercial

spill absorbent, to contain the spill and prevent it from spreading.

Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

labeled, sealable container for disposal as hazardous waste.

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water. All materials used for cleanup, including contaminated PPE, must be disposed of as

hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department, regardless of

the size.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

chlorocyclodecane.
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Caption: Logical workflow for the proper disposal of chlorocyclodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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